Cas no 2229663-49-2 (4-(2-bromo-3-nitrophenyl)but-3-en-2-amine)

• Product Name: 4-(2-bromo-3-nitrophenyl)but-3-en-2-amine
• CAS No: 2229663-49-2
• MF: C₁₀H₁₁BrN₂O₂
• MW: 271.110541582108
• CID: 6353736
• PubChem ID: 165785103
• Update Time: 2025-10-19

4-(2-bromo-3-nitrophenyl)but-3-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-3-nitrophenyl)but-3-en-2-amine
• 2229663-49-2
• EN300-1922154

• Inchi： 1S/C10H11BrN2O2/c1-7(12)5-6-8-3-2-4-9(10(8)11)13(14)15/h2-7H,12H2,1H3/b6-5+
• InChI Key： DCOSQGSZJANFRN-AATRIKPKSA-N
• SMILES： BrC1C(=CC=CC=1/C=C/C(C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 270.00039g/mol
• Monoisotopic Mass: 270.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 71.8Ų

Additional information on 4-(2-bromo-3-nitrophenyl)but-3-en-2-amine

4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine: A Comprehensive Overview

4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine, identified by the CAS number 2229663-49-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a bromine atom, a nitro group, and an amine functional group within a butenamine framework. The presence of these functional groups imparts versatile reactivity and potential applications in drug design, material science, and other chemical processes.

The structural elucidation of 4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine reveals a substituted butenamine with a phenyl ring bearing bromine and nitro substituents. The bromine atom at the 2-position and the nitro group at the 3-position on the phenyl ring create a highly electron-deficient aromatic system. This electronic environment can influence the compound's reactivity in various chemical reactions, such as nucleophilic aromatic substitution or radical-mediated processes. The amine group at position 2 of the butenamine backbone adds further complexity, enabling interactions such as hydrogen bonding or participation in coordination chemistry.

Recent studies have explored the potential of 4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine as a precursor in the synthesis of bioactive molecules. Researchers have reported its use in constructing heterocyclic frameworks, which are often associated with pharmacological activity. For instance, the compound has been employed in the synthesis of quinazoline derivatives, which are known for their anti-cancer properties. The bromine atom serves as a leaving group in such transformations, facilitating the formation of new carbon-nitrogen bonds.

In addition to its role in organic synthesis, 4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine has been investigated for its potential in materials science. The compound's ability to undergo polymerization under specific conditions has been explored, leading to the development of novel polymeric materials with tailored electronic properties. These materials exhibit promising applications in optoelectronics and sensors due to their unique charge transport characteristics.

The synthesis of 4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine typically involves multi-step processes that combine aromatic substitution reactions with enamine formation techniques. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. These improvements are critical for scaling up production to meet growing demand from various industries.

The pharmacological evaluation of 4-(2-Bromo-3-Nitrophenyl)But-3-en-2-Amine has revealed interesting biological activities. Preclinical studies suggest that the compound exhibits anti-inflammatory and antioxidant properties, making it a potential candidate for drug development targeting chronic inflammatory diseases. Furthermore, its ability to modulate cellular signaling pathways has been documented, highlighting its role as a lead compound for designing therapeutics against neurodegenerative disorders.

In conclusion, 4-(2-Bromo-3-Nitrophenyl)But-3-en